Methyl 3-[2-(4-ethylpiperazin-1-yl)-4-methylpyrimidin-5-yl]-3-oxopropanoate

• IUPAC Name: methyl 3-[2-(4-ethylpiperazin-1-yl)-4-methylpyrimidin-5-yl]-3-oxopropanoate
• InChI: InChI=1S/C15H22N4O3/c1-4-18-5-7-19(8-6-18)15-16-10-12(11(2)17-15)13(20)9-14(21)22-3/h10H,4-9H2,1-3H3
• InChI Key: WQOCDMLKQGRJCC-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=NC=C(C(=N2)C)C(=O)CC(=O)OC
• Molecular Formula: C15H22N4O3
• Molecular Weight: 306.36 g/mol
• CAS No.: 1374509-49-5

Description

Methyl 3-[2-(4-ethylpiperazin-1-yl)-4-methylpyrimidin-5-yl]-3-oxopropanoate is a useful research compound. Its molecular formula is C15H22N4O3 and its molecular weight is 306.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization of Heterocyclic Compounds

Research includes the synthesis of new heterocyclic derivatives, focusing on the development of compounds with potential antimicrobial activities. For example, the synthesis of new (1,3-Oxazepine) derivatives from 6-methyl 2-thiouracil has been explored, with some compounds showing significant antibacterial activity against both gram-negative and gram-positive strains (Mohammad et al., 2017).

Development of Potent αvβ3 Antagonists

Compounds have been identified as potent and selective antagonists of the αvβ3 receptor, with significant in vitro profiles and pharmacokinetics in rat, dog, and rhesus monkey. These compounds were selected for clinical development for the treatment of osteoporosis (Coleman et al., 2004).

Synthesis of Heterocycles with Cyclopropyl Substituent

Studies on the synthesis of heterocycles containing a cyclopropyl substituent have been conducted, leading to the development of various compounds with potential pharmacological properties (Pokhodylo et al., 2010).

Imaging Agents for IRAK4 Enzyme in Neuroinflammation

Research on the synthesis of N-(3-(4-[11C]methylpiperazin-1-yl)-1-(5-methylpyridin-2-yl)-1H-pyrazol-5-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide as a new potential PET agent for imaging of IRAK4 enzyme in neuroinflammation showcases the application of chemical compounds in diagnostic imaging (Wang et al., 2018).